4-acetyl-5-(4-bromophenyl)-3-hydroxy-1-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: 3-acetyl-2-(4-bromophenyl)-4-hydroxy-1-(3-methoxyphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C19H16BrNO4/c1-11(22)16-17(12-6-8-13(20)9-7-12)21(19(24)18(16)23)14-4-3-5-15(10-14)25-2/h3-10,17,23H,1-2H3
• InChI Key: DETFQSRLQYWBCC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=O)N(C1C2=CC=C(C=C2)Br)C3=CC(=CC=C3)OC)O
• Molecular Formula: C19H16BrNO4
• Molecular Weight: 402.2 g/mol

Description

Compounds like “4-acetyl-5-(4-bromophenyl)-3-hydroxy-1-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one” are often part of a larger group of organic compounds known as heterocyclic compounds. These compounds contain a ring structure that includes atoms of at least two different elements.

Synthesis Analysis

The synthesis of such compounds often involves the formation of a heterocyclic ring, which can be achieved through various methods depending on the specific atoms involved in the ring structure.

Molecular Structure Analysis

The molecular structure of these compounds is typically characterized by the presence of a heterocyclic ring, which can have various substituents attached to it.

Chemical Reactions Analysis

The chemical reactions involving these compounds can vary widely depending on their specific structure and the conditions under which the reactions are carried out.

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds can be influenced by factors such as the specific atoms involved in the heterocyclic ring and the substituents attached to it.

Mechanism of Action

The mechanism of action of these compounds can also vary widely. For example, some heterocyclic compounds have been found to have anticancer activity, potentially due to their ability to disrupt processes related to DNA replication.

Safety and Hazards

The safety and hazards associated with these compounds can depend on factors such as their specific structure and the conditions under which they are handled.

Future Directions

Future research on these compounds could involve further exploration of their potential uses, such as their potential as anticancer agents.